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Compound of Interest

Compound Name: Dimethyl octadecanedioate

Cat. No.: B074464 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the properties, synthesis, and

applications of Dimethyl Octadecanedioate (CAS 1472-93-1), a versatile long-chain diester.

The information is curated for professionals in research, and drug development, presenting key

data in a structured and accessible format.

Chemical and Physical Properties
Dimethyl Octadecanedioate is a white crystalline powder with the molecular formula

C20H38O4.[1] It is also known by other names such as Octadecanedioic acid, dimethyl ester,

and Dimethyl 1,18-octadecanedioate.[1][2] The key physicochemical properties of this

compound are summarized in the table below.
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Property Value Reference

Molecular Formula C20H38O4 [1]

Molecular Weight 342.51 g/mol [1]

CAS Number 1472-93-1 [1]

Appearance White crystalline powder [1]

Melting Point 60 °C [3]

Boiling Point 207 °C at 3 mmHg [3]

Density 0.936 ± 0.06 g/cm³ [3]

Water Solubility 616 ng/L at 20 °C [4]

Flash Point 168.2 °C [4]

Refractive Index 1.449 [4]

Vapor Pressure 7.93E-06 mmHg at 25°C [4]

LogP 5.574 [4]

PSA (Polar Surface Area) 52.60 Å² [4]

Synthesis of Dimethyl Octadecanedioate
Two primary methods for the synthesis of Dimethyl Octadecanedioate are detailed below:

esterification of octadecanedioic acid and electrolytic synthesis.

Experimental Protocol: Esterification of
Octadecanedioic Acid
This method involves the direct esterification of octadecanedioic acid with methanol in the

presence of an acid catalyst.

Materials:

Octadecanedioic acid (C18H34O4)
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Methanol (MeOH)

Sulfuric acid (H2SO4)

Hexane

Ethyl acetate

Procedure:

To a 1000 mL flask, add 20.5 g (63.7 mmol) of octadecanedioic acid and 600 mL of

methanol.[5]

Add 10 drops of sulfuric acid to the mixture.[5]

Stir the mixture under reflux for 16 hours. The octadecanedioic acid will dissolve upon

heating.[5]

Allow the reaction mixture to cool to room temperature, at which point the product will

crystallize as a colorless solid.[5]

Filter the solid and wash it with cold methanol.[5]

Purify the crude product by flash column chromatography using a hexane:ethyl acetate (9:1)

mobile phase.[5]

The final product is a colorless powder with a typical yield of around 99%.[5]

Characterization Data:

¹H NMR (400MHz, CDCl₃, TMS): δ (ppm) = 3.65 (s, 6H, -O-CH₃), 2.29 (t, 4H, J=7.56Hz, -

CO-CH₂-CH₂-), 1.60 (m, 4H, -CH₂-CH₂-CH₂-), 1.37-1.20 (m, 24H, -CH₂-(CH₂)₁₂-CH₂-).[5]

¹³C NMR (100MHz, CDCl₃, TMS): δ (ppm) = 174.3 (-CH₂-CO-O-CH₃), 51.4 (-O-CH₃), 34.1 (-

CH₂-CO-), 29.6-29.2 (-CH₂-(CH₂)₁₂-CH₂-), 29.1 (-CH₂-(CH₂)₂-CO-), 24.9 (-CH₂-CH₂-CO-).[5]

IR (cm⁻¹): 3451, 2916, 2847, 1738, 1472, 1463, 1435, 1412, 1382, 1370, 1350, 1316, 1273,

1233, 1191, 1163, 1117, 1091, 1033, 991, 968, 882, 824, 769, 732, 719, 700.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.chemicalbook.com/synthesis/dimethyl-octadecanedioate.htm
https://www.chemicalbook.com/synthesis/dimethyl-octadecanedioate.htm
https://www.chemicalbook.com/synthesis/dimethyl-octadecanedioate.htm
https://www.chemicalbook.com/synthesis/dimethyl-octadecanedioate.htm
https://www.chemicalbook.com/synthesis/dimethyl-octadecanedioate.htm
https://www.chemicalbook.com/synthesis/dimethyl-octadecanedioate.htm
https://www.chemicalbook.com/synthesis/dimethyl-octadecanedioate.htm
https://www.chemicalbook.com/synthesis/dimethyl-octadecanedioate.htm
https://www.chemicalbook.com/synthesis/dimethyl-octadecanedioate.htm
https://www.chemicalbook.com/synthesis/dimethyl-octadecanedioate.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


MS (EI): m/z (%) calculated for C₂₀H₃₈O₄Na: 365.2668; found: 365.2674.[5]

Experimental Protocol: Electrolytic Synthesis (Kolbe
Electrolysis)
This method provides an alternative route with high purity and good yields.[6]

Materials:

Methyl hydrogen sebacate

Methanol

Acetic acid

Ether

5% aqueous sodium bicarbonate solution

Procedure:

Prepare an electrolytic cell with a platinum sheet anode and two platinum sheet cathodes.

Dissolve methyl hydrogen sebacate in methanol to create the electrolyte solution.

Apply a direct current to initiate the electrolysis, maintaining a rapid reflux of the methanol.

The reaction is typically complete after 30-40 hours, indicated by an alkaline reaction of the

solution.[6]

Upon completion, acidify the solution with acetic acid and remove the solvent under reduced

pressure.[6]

Dissolve the residue in ether and wash with two portions of 5% aqueous sodium bicarbonate

solution.[6]

Remove the ether to obtain the crude product.[6]

Recrystallize the product from warm methanol.[6]
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Collect the white, microcrystalline product by suction filtration and dry in a vacuum

desiccator. The typical yield is 68-74%.[6]
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Synthesis Workflows for Dimethyl Octadecanedioate.

Applications in Research and Drug Development
Dimethyl Octadecanedioate has several applications stemming from its chemical nature as a

long-chain diester.

Monomer for Biodegradable Polymers
Dimethyl Octadecanedioate serves as a key monomer in the synthesis of biodegradable

polymers.[7] Its incorporation into polymer chains can enhance properties such as

biodegradability and mechanical strength.[7] These polymers have potential applications in

drug delivery systems and medical devices.
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Conceptual Lifecycle of Biodegradable Polymers from Dimethyl Octadecanedioate.

Excipient in Pharmaceutical Formulations
Due to its high melting point and low toxicity, Dimethyl Octadecanedioate is utilized as an

excipient in the pharmaceutical industry, particularly in the formulation of tablets and capsules.
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[7] It can function as a lubricant, helping to prevent ingredients from clumping together and

from sticking to the tablet punches or capsule filling machine. It also ensures smooth tablet

formation and ejection.

Emollient in Topical Formulations
In the biomedical industry, Dimethyl Octadecanedioate is used in the formulation of drugs for

treating skin conditions such as eczema, psoriasis, and dermatitis.[3] Its emollient and

moisturizing properties make it a valuable ingredient in cosmetics and personal care products.

[3] As an emollient, it helps to soften and soothe the skin by forming a protective layer that

traps moisture.

Analytical Methods for Quality Control
Ensuring the purity and quality of Dimethyl Octadecanedioate is crucial for its application in

the pharmaceutical industry. A variety of analytical techniques can be employed for quality

control.[8][9]

Analytical Technique Purpose

High-Performance Liquid Chromatography

(HPLC)

To determine the purity of the compound and

quantify any impurities.[10]

Gas Chromatography (GC)
For the analysis of residual solvents from the

synthesis process.

Fourier-Transform Infrared Spectroscopy (FTIR)
To confirm the identity of the compound by

identifying its functional groups.[5]

Nuclear Magnetic Resonance (NMR)

Spectroscopy

To elucidate the chemical structure and confirm

the identity of the compound.[5]

Mass Spectrometry (MS)
To determine the molecular weight and confirm

the identity of the compound.[5]

Differential Scanning Calorimetry (DSC)
To determine the melting point and assess the

thermal properties and purity.

Suppliers
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Dimethyl Octadecanedioate is commercially available from various chemical suppliers. A

selection of these suppliers is listed below.

Supplier Website

BOC Sciences --INVALID-LINK--

ChemicalBook --INVALID-LINK--

LookChem --INVALID-LINK--

MedChemExpress --INVALID-LINK--

SJZ Chem-Pharm Co., Ltd. --INVALID-LINK--

Sunshine Pharma --INVALID-LINK--

Safety Information
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), Dimethyl Octadecanedioate is not classified as a hazardous substance.[2] However,

as with any chemical, appropriate personal protective equipment (PPE), including safety

glasses and gloves, should be worn when handling. For detailed safety information, it is

recommended to consult the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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